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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

A Comparative Guide to HFC-236fa and HFC-
227ea as Fire Suppressants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fire suppression performance of two widely
used hydrofluorocarbons (HFCs), HFC-236fa (1,1,1,3,3,3-hexafluoropropane) and HFC-
227ea (1,1,1,2,3,3,3-heptafluoropropane). The information presented is supported by
experimental data to assist in the informed selection of fire suppressants for critical
applications.

Physical and Chemical Properties

HFC-236fa and HFC-227ea are both colorless, odorless, and electrically non-conductive clean
agent fire suppressants.[1] They extinguish fires primarily through physical mechanisms,
including heat absorption and the interruption of the combustion chain reaction, without
depleting oxygen to a significant extent.[2] Key differences in their physical and chemical
properties are summarized in Table 1.
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Property HFC-236fa HFC-227ea
Chemical Formula CsHzFs CsHF~
Molecular Weight 152.04 g/mol 170.03 g/mol [2]
Boiling Point -1.4°C -16.4 °C[3]
Vapor Pressure (at 21°C) ~58.8 psia ~58.8 psia[2]
Ozone Depletion Potential

0[3] 0[2]
(ODP)
Global Warming Potential

9,810([4] 3,220([5]
(GWP, 100-yr)
Atmospheric Lifetime 240 years 34.2 years[5]

Fire Suppression Performance

The effectiveness of a fire suppressant is primarily determined by its minimum extinguishing

concentration (MEC), which is the lowest concentration of the agent in the air required to

extinguish a fire of a specific class.

Minimum Extinguishing Concentration (MEC)

The MEC is typically determined using standardized laboratory tests, such as the cup burner

method for Class B fires. Design concentrations for fire suppression systems are then
established by adding a safety factor to the MEC.[6]

Fire Class

Test Method

HFC-236fa

HFC-227ea

Class A (Surface

Fires)

Design Concentration:
> Class A Surface Fire
MECI[7]

Design Concentration:
6.25% - 7.0% v/v[5]

Class B (Flammable
Liquids)

Cup Burner (n-

Heptane)

5.9% viv

6.7% VvIv[5]

Class C (Energized

Electrical)

Energized Equipment
Test

> Class A Surface Fire
MECI7]

> Class A Surface Fire
MECI7]
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Note: A study on energized electrical fires indicated that for a polymethylmethacrylate (PMMA)
fuel source with a continuous energy supply, the extinguishing concentrations for both agents
are higher than for a simple Class A surface fire.[7]

Performance in Portable Fire Extinguishers

A comparative study for the U.S. Army evaluated the performance of HFC-236fa and HFC-
227ea in portable fire extinguishers. The results highlighted differences in the amount of agent
required for extinguishment and the generation of decomposition products.

Performance Metric HFC-236fa HFC-227ea
Average Extinguishing Weight 1.61t0 1.81Ibs 1.41t0 1.6 lbs
Hydrogen Fluoride (HF) )
) Lower than HFC-227ea Higher than HFC-236fa
Generation
Carbonyl Fluoride (COF2) ) )
Little to no COF2 formed Higher levels than HFC-236fa

Generation

This study concluded that while HFC-227ea was slightly more effective in terms of the weight of
agent required, HFC-236fa generated lower levels of harmful decomposition products like HF
and COF-2.[8]

Experimental Protocols
Cup Burner Method for Minimum Extinguishing
Concentration (Class B Fires)

The cup burner method is a standardized test outlined in NFPA 2001 and ISO 14520 for
determining the MEC of gaseous fire suppressants for flammable liquids.

Objective: To determine the minimum concentration of a fire suppressant in a flowing air stream
that will extinguish a diffusion flame from a liquid fuel.

Apparatus:

e Acylindrical glass chimney.
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A fuel cup centered at the base of the chimney.

A system for supplying a controlled flow of air and agent vapor into the chimney.

Flowmeters to accurately measure the flow rates of air and the fire suppressant.

A fuel delivery system to maintain a constant fuel level in the cup.
Procedure:

o Establish a stable flame from the liquid fuel (typically n-heptane) in the cup with a controlled,
steady flow of air through the chimney.

e Gradually introduce the gaseous fire suppressant into the air stream.

o Continuously and slowly increase the concentration of the suppressant until the flame is
extinguished.

e The concentration of the agent at the point of extinguishment is recorded as the MEC.
e The test is repeated multiple times to ensure accuracy and reproducibility.

The following diagram illustrates the logical workflow of the cup burner experiment.
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Experimental Setup

Establish Stable n-Heptane Flame in Cup Burner

Initiate Controlled Airflow Through Chimney

Testing Rrocedure

Introduce Gaseous Suppressant (HFC-236fa or HFC-227ea) into Airflow

Gradually Increase Suppressant Concentration

Flame Persists

Observe Flame for Extinguishment

Flame Extinguished

Data Acquisit&m & Analysis

Record Suppressant Concentration at Extinguishment (MEC)

i

Repeat Experiment for Statistical Validity

i

Analyze and Compare MEC Values

Click to download full resolution via product page

Cup Burner Experimental Workflow
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System Design and Application Considerations

Both HFC-236fa and HFC-227ea are used in total flooding and local application fire
suppression systems. The choice between the two may depend on the specific hazard being
protected, environmental considerations, and system design parameters.

Total Flooding Systems

In total flooding systems, the agent is discharged into an enclosed space to achieve a uniform
concentration sufficient to extinguish the fire. The design concentration is a critical parameter
and is typically the MEC plus a safety factor of 20-30%.[6]

The diagram below illustrates the logical relationship in designing a total flooding system.

Input Parameters

Hazard Analysis Minimum Extinguishing

(Fire Class, Fuel Type) Concentration (MEC)

Design Calculation System Specification

y
Safety Factor Calculate Design Determine Total JIIN Final System Design
(e.g., 20-30%) Concentration Agent Quantity (Cylinder Size, Piping, Nozzles)
Enclosure Volume
& Leakage Rate

Click to download full resolution via product page

Total Flooding System Design Logic

Discharge Characteristics

The discharge time for total flooding systems is typically designed to be 10 seconds or less to
rapidly achieve the design concentration.[1] While specific comparative data on discharge
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times for HFC-236fa and HFC-227ea systems are not readily available in a single study, the
system design, including cylinder pressure, piping, and nozzle selection, plays a crucial role.
Both agents can be effectively discharged within the required timeframe with proper system

engineering.[2][8]

Environmental and Safety Profile

Both HFC-236fa and HFC-227ea have an ozone depletion potential (ODP) of zero, making
them acceptable alternatives to ozone-depleting substances like Halon.[2][3] However, they are
potent greenhouse gases with relatively high global warming potentials (GWP). HFC-227ea
has a significantly lower GWP and a shorter atmospheric lifetime compared to HFC-236fa,
which may be a critical consideration in long-term environmental impact assessments.[4][5]

In terms of safety, both agents are considered safe for use in occupied spaces at their design
concentrations. However, upon exposure to high temperatures in a fire, they can decompose to
produce toxic compounds such as hydrogen fluoride (HF).[3][8] As indicated by experimental
data, HFC-236fa tends to produce lower levels of these decomposition byproducts compared
to HFC-227ea.[8]

Conclusion

Both HFC-236fa and HFC-227ea are effective fire suppressants with distinct performance
profiles.

o HFC-227ea is a more efficient agent in terms of the weight required for extinguishment and
has a more favorable environmental profile with a lower GWP.[5][8]

» HFC-236fa demonstrates a lower propensity for generating toxic decomposition products
during fire suppression, which can be a significant safety advantage.[3] It has a lower MEC
for Class B fires compared to HFC-227ea.

The selection between HFC-236fa and HFC-227ea should be based on a comprehensive risk
assessment that considers the specific application, the nature of the fire hazard, environmental
regulations, and safety considerations for personnel and sensitive equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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